Cas no 1322209-00-6 (3-azido-2,2-dimethylpropan-1-amine)

• Product Name: 3-azido-2,2-dimethylpropan-1-amine
• CAS No: 1322209-00-6
• MF: C₅H₁₂N₄
• MW: 128.175580024719
• MDL: MFCD29060498
• CID: 4787125
• PubChem ID: 91620295
• Update Time: 2025-11-02

3-azido-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-azido-2,2-dimethyl-
• 3-azido-2,2-dimethylpropan-1-amine

• MDL： MFCD29060498
• Inchi： 1S/C5H12N4/c1-5(2,3-6)4-8-9-7/h3-4,6H2,1-2H3
• InChI Key： ZNIQFUBTPMURTN-UHFFFAOYSA-N
• SMILES： C(C)(C)(CN)CN=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 3-azido-2,2-dimethylpropan-1-amine

Comprehensive Guide to 3-azido-2,2-dimethylpropan-1-amine (CAS No. 1322209-00-6): Properties, Applications, and Market Insights

3-azido-2,2-dimethylpropan-1-amine (CAS No. 1322209-00-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, featuring an azido group and a primary amine functionality, is widely used in pharmaceutical research, material science, and bioconjugation. In this article, we delve into its properties, synthesis methods, applications, and the latest market trends, while addressing common queries from researchers and industry professionals.

The molecular formula of 3-azido-2,2-dimethylpropan-1-amine is C5H12N4, with a molecular weight of 128.18 g/mol. Its structure includes a dimethyl-substituted propane backbone, an azido group (-N3), and a primary amine (-NH2). This combination makes it highly reactive, particularly in click chemistry reactions, where it serves as a valuable building block for constructing complex molecules. Researchers often utilize its azide-alkyne cycloaddition capability, a cornerstone of modern bioconjugation techniques.

One of the most prominent applications of 3-azido-2,2-dimethylpropan-1-amine is in the field of drug discovery. Its ability to form stable triazole linkages via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) makes it indispensable for labeling biomolecules, designing targeted therapeutics, and developing diagnostic probes. Recent studies highlight its role in creating antibody-drug conjugates (ADCs), a hot topic in oncology research. Additionally, its use in polymer chemistry for crosslinking and functionalizing materials has expanded its relevance in industries like coatings, adhesives, and biomedical engineering.

The synthesis of 3-azido-2,2-dimethylpropan-1-amine typically involves the nucleophilic substitution of a halogenated precursor with sodium azide, followed by careful purification to ensure high purity. Given the compound’s reactivity, handling requires adherence to standard laboratory safety protocols. Notably, its stability under various conditions makes it a preferred choice for long-term storage compared to other azidoamines.

Market demand for 3-azido-2,2-dimethylpropan-1-amine has surged alongside advancements in bioconjugation technologies and personalized medicine. Industry reports indicate a growing preference for modular synthesis platforms, where this compound acts as a key intermediate. Furthermore, its compatibility with green chemistry principles—such as solvent-free reactions—aligns with global sustainability trends, making it a focus for eco-conscious manufacturers.

Researchers frequently search for "3-azido-2,2-dimethylpropan-1-amine solubility," "CAS 1322209-00-6 suppliers," and "azido-amine applications in bioconjugation." Addressing these queries, the compound is soluble in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), while its commercial availability has expanded through specialized chemical vendors catering to R&D and industrial needs.

In summary, 3-azido-2,2-dimethylpropan-1-amine (CAS No. 1322209-00-6) stands out as a multifunctional reagent with broad utility in cutting-edge scientific fields. Its role in click chemistry, drug development, and material innovation underscores its importance, while market dynamics reflect its alignment with contemporary research priorities. For laboratories and industries seeking reliable, high-performance building blocks, this compound remains a top contender.